Chemodosimeter for fluoride ions based on F−-triggered Si–O cleavage followed by the deprotonation/autoxidation of secondary nitrile C–H group†

RSC Advances Pub Date: 2014-09-16 DOI: 10.1039/C4RA07870E

Abstract

A completely new strategy for a chemodosimeter for fluoride based on F-triggered Si–O bond cleavage, followed by the deprotonation/autoxidation of secondary nitrile C–H group was developed for the first time. The chemodosimeter exhibited high selectivity and sensitivity, dramatic color “turn-on”, and fluorescence “turn-off” for the detection for fluoride.

Graphical abstract: Chemodosimeter for fluoride ions based on F−-triggered Si–O cleavage followed by the deprotonation/autoxidation of secondary nitrile C–H group
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